Cas no 1153195-66-4 (2-Pentanone, 5-[(2,5-difluorophenyl)thio]-)

• Product Name: 2-Pentanone, 5-[(2,5-difluorophenyl)thio]-
• CAS No: 1153195-66-4
• MF: C₁₁H₁₂F₂OS
• MW: 230.274188995361
• CID: 5186358
• Update Time: 2025-06-13

2-Pentanone, 5-[(2,5-difluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 5-[(2,5-difluorophenyl)thio]-
• 5-((2,5-Difluorophenyl)thio)pentan-2-one

• Inchi： 1S/C11H12F2OS/c1-8(14)3-2-6-15-11-7-9(12)4-5-10(11)13/h4-5,7H,2-3,6H2,1H3
• InChI Key： NDNWUJKIBACFKB-UHFFFAOYSA-N
• SMILES： CC(=O)CCCSC1=CC(F)=CC=C1F

Additional information on 2-Pentanone, 5-[(2,5-difluorophenyl)thio]-

Comprehensive Overview of 2-Pentanone, 5-[(2,5-difluorophenyl)thio]- (CAS No. 1153195-66-4)

2-Pentanone, 5-[(2,5-difluorophenyl)thio]- (CAS No. 1153195-66-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, characterized by its thioether linkage and difluorophenyl moiety, is part of a growing class of fluorinated ketones that are being explored for their versatility in chemical synthesis and material science. Researchers and industry professionals are increasingly interested in this molecule for its potential role in advanced material development and pharmaceutical intermediates.

The chemical structure of 2-Pentanone, 5-[(2,5-difluorophenyl)thio]- features a pentanone backbone substituted with a thioether group linked to a 2,5-difluorophenyl ring. This combination of functional groups makes it a valuable building block in organic synthesis. The presence of fluorine atoms enhances the compound's stability and reactivity, which is why it is often studied in the context of fluorinated organic compounds. In recent years, the demand for fluorine-containing chemicals has surged, driven by their applications in agrochemicals, electronic materials, and life sciences.

One of the key reasons for the growing interest in CAS No. 1153195-66-4 is its potential use in high-performance polymers and specialty coatings. The thioether group in the molecule can act as a cross-linking agent, improving the mechanical and thermal properties of polymeric materials. Additionally, the difluorophenyl moiety contributes to the compound's ability to resist degradation under harsh environmental conditions, making it suitable for applications in aerospace and automotive industries.

From a synthetic perspective, 2-Pentanone, 5-[(2,5-difluorophenyl)thio]- is often prepared through nucleophilic substitution reactions involving thiols and halogenated ketones. The process typically requires careful control of reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have also prompted researchers to explore more sustainable methods for synthesizing this compound, such as using catalytic systems or solvent-free reactions. These innovations align with the broader trend toward environmentally friendly chemical production.

In the pharmaceutical sector, CAS No. 1153195-66-4 is being investigated as a potential intermediate for drug discovery. The fluorine atoms in the molecule can improve the bioavailability and metabolic stability of drug candidates, which is a critical factor in medicinal chemistry. Moreover, the thioether linkage offers opportunities for further functionalization, enabling the creation of diverse biologically active molecules. This has led to increased research into the compound's role in developing new therapeutic agents.

Another area where 2-Pentanone, 5-[(2,5-difluorophenyl)thio]- shows promise is in the field of electronic materials. The compound's ability to form stable thin films and its compatibility with semiconductor processing techniques make it a candidate for use in organic electronics and optoelectronic devices. As the demand for flexible electronics and wearable technology grows, compounds like this are likely to play an increasingly important role.

For researchers and manufacturers working with CAS No. 1153195-66-4, understanding its physicochemical properties is essential. The compound typically appears as a colorless to pale yellow liquid with a distinct odor. Its solubility in common organic solvents, such as dichloromethane and acetone, makes it easy to handle in laboratory settings. However, proper storage conditions and safety protocols should always be followed to ensure stability and prevent degradation.

In conclusion, 2-Pentanone, 5-[(2,5-difluorophenyl)thio]- (CAS No. 1153195-66-4) is a multifaceted compound with significant potential across multiple industries. Its unique combination of fluorine and thioether functionalities makes it a valuable asset in chemical synthesis, material science, and pharmaceutical research. As advancements in these fields continue, the applications for this compound are expected to expand, further solidifying its importance in modern chemistry.